Cas no 2171845-46-6 (2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2171845-46-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6023656
• PubChem ID: 165583722
• Update Time: 2025-10-24

2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2-[N-(2,2-dimethylpropyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• EN300-1529794
• 2171845-46-6

• Inchi： 1S/C28H36N2O5/c1-5-10-19(15-25(31)30(16-26(32)33)18-28(2,3)4)29-27(34)35-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,5,10,15-18H2,1-4H3,(H,29,34)(H,32,33)
• InChI Key： DWKYWRJPECYIDT-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(N(CC(=O)O)CC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

Introduction to 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic Acid (CAS No. 2171845-46-6)

2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 2171845-46-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the realm of drug development and molecular recognition. Its intricate structure, featuring a combination of alkyl, aromatic, and amide functional groups, makes it a versatile candidate for further exploration in synthetic chemistry and medicinal biology.

The molecular framework of 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid incorporates several key structural motifs that contribute to its unique chemical and biological characteristics. The presence of a fluorene moiety at the C-terminal position serves as a hydrophobic anchor, enhancing its solubility in organic solvents while maintaining stability in aqueous environments. This feature is particularly advantageous for drug delivery systems where solubility and bioavailability are critical factors.

Furthermore, the methylene carbon chain extending from the amide group to the carboxylic acid terminus provides a flexible backbone that can be modified to fine-tune interactions with biological targets. The dimethylpropyl substituent at the N-terminal nitrogen introduces steric hindrance, which can influence binding affinity and selectivity in protein interactions. These structural elements collectively contribute to the compound's potential as a scaffold for developing novel bioactive molecules.

In recent years, there has been growing interest in leveraging advanced computational methods to predict and optimize the pharmacological properties of complex molecules like 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid. Molecular dynamics simulations and quantum mechanical calculations have been employed to elucidate its conformational landscape and identify key interaction points with biological receptors. These studies have revealed that the compound exhibits high binding affinity for certain proteases and kinases, making it a promising candidate for inhibiting pathways associated with inflammatory diseases and cancer.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The fluorene group can be conjugated with ligands that selectively bind to specific receptors overexpressed on tumor cells or inflamed tissues. This approach allows for precise localization of therapeutic agents, minimizing side effects and improving treatment efficacy. Additionally, the carboxylic acid terminus can be functionalized to enhance cell membrane permeability or to facilitate uptake by nanoparticles designed for systemic delivery.

Recent advancements in polymer chemistry have also opened new avenues for utilizing 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid as a building block for smart polymers. By incorporating this compound into polymeric matrices, researchers have developed materials capable of responding to external stimuli such as pH changes or enzymatic activity. Such smart polymers hold promise for creating stimuli-responsive drug release systems that can deliver therapeutic payloads in a controlled manner.

The synthesis of 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid presents unique challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on an industrial scale. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly effective in streamlining the synthetic process while maintaining high yields and purity standards.

In conclusion, 2-N-(2,2-dimethylpropyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid (CAS No. 2171845-46-6) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development and biomedicine. Its unique structural features and versatile functionalization capabilities make it an attractive candidate for numerous applications ranging from targeted therapeutics to smart materials engineering. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing medical science.